Cas no 6253-38-9 (Carbonodithioic acid,O-propyl ester)

• Product Name: Carbonodithioic acid,O-propyl ester
• CAS No: 6253-38-9
• MF: C₄H₈OS₂
• MW: 136.235718727112
• CID: 504193
• PubChem ID: 17633
• Update Time: 2025-04-19

Carbonodithioic acid,O-propyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonodithioic acid,O-propyl ester
• propoxymethanedithioic acid
• propylxanthogenate

• Inchi： 1S/C4H8OS2/c1-2-3-5-4(6)7/h2-3H2,1H3,(H,6,7)
• InChI Key： SSFPHCKFUBEAKZ-UHFFFAOYSA-N
• SMILES： SC(OCCC)=S

Computed Properties

• Exact Mass: 136.00165722g/mol
• Monoisotopic Mass: 136.00165722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organosulfur compounds
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds